5-(Ethoxycarbonyl)-4-oxo-1,4-dihydropyridine-2-carboxylate

• CAS No.: 87762-33-2
• Molecular Formula: C9H8NO5-
• Molecular Weight: 210.16 g/mol
• IUPAC Name: 5-ethoxycarbonyl-4-oxo-1H-pyridine-2-carboxylate
• InChI: InChI=1S/C9H9NO5/c1-2-15-9(14)5-4-10-6(8(12)13)3-7(5)11/h3-4H,2H2,1H3,(H,10,11)(H,12,13)/p-1
• InChI Key: RJZJODWENYWXDP-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)C1=CNC(=CC1=O)C(=O)[O-]

Description

5-(Ethoxycarbonyl)-4-oxo-1,4-dihydropyridine-2-carboxylate is a chemical compound belonging to the dihydropyridine family. This compound is characterized by its unique structure, which includes an ethoxycarbonyl group, a keto group, and a carboxylate group attached to a dihydropyridine ring. Dihydropyridines are known for their diverse biological activities and are commonly used in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(Ethoxycarbonyl)-4-oxo-1,4-dihydropyridine-2-carboxylate typically involves multicomponent reactions. One common method is the Biginelli reaction, which involves the condensation of ethyl acetoacetate, an aldehyde, and urea or thiourea in the presence of a catalyst. The reaction is usually carried out under reflux conditions in ethanol or another suitable solvent .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts such as Montmorillonite-KSF can be employed to facilitate the reaction and improve efficiency .

Chemical Reactions Analysis

Types of Reactions: 5-(Ethoxycarbonyl)-4-oxo-1,4-dihydropyridine-2